Cas no 2142095-93-8 (2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine)

• Product Name: 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine
• CAS No: 2142095-93-8
• MF: C₇H₁₂BrN₃
• MW: 218.09428024292
• CID: 5796423
• PubChem ID: 165695396
• Update Time: 2025-10-22

2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine
• EN300-1921827
• 2142095-93-8

• Inchi： 1S/C7H12BrN3/c1-5(4-9)6-3-7(8)10-11(6)2/h3,5H,4,9H2,1-2H3
• InChI Key： PWPDNHLRGNXRPZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)CN)N(C)N=1

Computed Properties

• Exact Mass: 217.02146g/mol
• Monoisotopic Mass: 217.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine

Comprehensive Overview of 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2142095-93-8): Properties, Applications, and Industry Insights

The compound 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine (CAS No. 2142095-93-8) is a specialized heterocyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Characterized by its unique pyrazole core and bromine substitution, this molecule serves as a versatile intermediate in the synthesis of biologically active compounds. Its structural features, including the 1-methyl-1H-pyrazole moiety and propan-1-amine side chain, contribute to its reactivity and potential applications in drug discovery.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum utility in medicinal chemistry. Researchers are particularly interested in 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine for its role in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are pivotal in treating chronic diseases. The presence of the bromine atom at the 3-position enhances its suitability for cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemistry platforms.

From a synthetic perspective, this compound exemplifies the growing trend toward halogenated building blocks in fragment-based drug design. Its CAS No. 2142095-93-8 is often queried in databases like SciFinder and Reaxys, reflecting its niche yet critical role in high-throughput screening libraries. Industry professionals also explore its stability under microwave-assisted synthesis conditions—a hot topic aligned with green chemistry initiatives.

The agrochemical sector has identified 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine as a precursor for crop protection agents, leveraging its ability to functionalize into neonicotinoid alternatives. This aligns with global searches for eco-friendly pesticides amid tightening environmental regulations. Notably, its amine group allows for further derivatization into schiff bases or amide conjugates, expanding its utility in chemoinformatics workflows.

Analytical studies highlight the compound’s compatibility with LC-MS and NMR spectroscopy, making it a reliable reference standard in metabolomics research. Its logP and pKa values—frequently requested in QSAR modeling discussions—are critical for predicting bioavailability in drug delivery systems. Furthermore, its crystalline form has been investigated for co-crystallization potential, a technique trending in pharmaceutical formulation circles.

As the scientific community prioritizes AI-aided molecular design, 2-(3-bromo-1-methyl-1H-pyrazol-5-yl)propan-1-amine emerges as a case study for machine learning-enabled property prediction. Its SMILES notation and InChIKey are widely used in computational chemistry datasets, addressing frequent user queries about structure-activity relationships. This synergy of experimental and in silico data underscores its relevance in modern preclinical development pipelines.

In conclusion, CAS No. 2142095-93-8 represents a convergence of innovation in small-molecule therapeutics and sustainable agriculture. Its multifaceted applications—from targeted drug discovery to green chemistry—reflect evolving industry priorities, making it a compound of enduring scientific and commercial interest.